MDL: 4-HO-DPHP vs. 5-HO-EHDPHP
In a validated LC-MS/MS method for the simultaneous determination of 14 urinary PFR metabolites, the method detection limit (MDL) for 4-HO-DPHP was 0.66 ng/mL. In contrast, the MDL for 5-HO-EHDPHP, another hydroxylated OPFR metabolite, was 0.002 ng/mL, representing a 330-fold difference in analytical sensitivity between these two structurally related compounds [1]. This indicates that 4-HO-DPHP requires a distinct analytical approach compared to other HO-PFRs to achieve reliable quantification.
| Evidence Dimension | Method Detection Limit (MDL) |
|---|---|
| Target Compound Data | 0.66 ng/mL |
| Comparator Or Baseline | 5-HO-EHDPHP: 0.002 ng/mL |
| Quantified Difference | 330-fold higher MDL |
| Conditions | LC-MS/MS with Bond-Elut C18 SPE, human urine matrix |
Why This Matters
This 330-fold difference in MDL means that using a generic HO-PFR standard with lower detection limits could lead to false negatives or severe under-quantification of 4-HO-DPHP, compromising exposure assessment and epidemiological conclusions.
- [1] Bastiaensen, M. et al. (2018). Simultaneous determination of 14 urinary biomarkers of exposure to organophosphate flame retardants and plasticizers by LC-MS/MS. Analytical and Bioanalytical Chemistry, 410, 7871–7880. View Source
